Cas no 1245645-05-9 (6-Chloro-5-nitro-1H-indazole-3-carboxylic acid)

• Product Name: 6-Chloro-5-nitro-1H-indazole-3-carboxylic acid
• CAS No: 1245645-05-9
• MF: C₈H₄ClN₃O₄
• MW: 241.588060379028
• CID: 1082571
• PubChem ID: 54776314
• Update Time: 2025-04-20

6-Chloro-5-nitro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-nitro-1H-indazole-3-carboxylic acid
• DB-359487
• 1245645-05-9

• Inchi： 1S/C8H4ClN3O4/c9-4-2-5-3(1-6(4)12(15)16)7(8(13)14)11-10-5/h1-2H,(H,10,11)(H,13,14)
• InChI Key： INJMYYBGNOBONV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(C(=O)O)=NNC=2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.9890333g/mol
• Monoisotopic Mass: 240.9890333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų